Cas no 59360-02-0 (Phosphonousacid, methyl-, dibutyl ester (6CI,9CI))
59360-02-0 structure
Product Name:Phosphonousacid, methyl-, dibutyl ester (6CI,9CI)
CAS No:59360-02-0
MF:C9H21O2P
MW:192.235604047775
CID:365845
PubChem ID:13736977
Update Time:2025-04-19
Phosphonousacid, methyl-, dibutyl ester (6CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonousacid, methyl-, dibutyl ester (6CI,9CI)
- dibutyl methylphosphonite
- dibutoxy(methyl)phosphane
- 59360-02-0
- SCHEMBL4455881
-
- Inchi: 1S/C9H21O2P/c1-4-6-8-10-12(3)11-9-7-5-2/h4-9H2,1-3H3
- InChI Key: JZVMQGJXQXMDHF-UHFFFAOYSA-N
- SMILES: P(C)(OCCCC)OCCCC
Computed Properties
- Exact Mass: 192.12803
- Monoisotopic Mass: 192.12791691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Boiling Point: 215.5±13.0 ºC (760 Torr),
- Flash Point: 97.7±20.1 ºC,
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
- PSA: 18.46
- LogP: 3.56150
Phosphonousacid, methyl-, dibutyl ester (6CI,9CI) Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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